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Compound of Interest

Compound Name: N-Ethyl Hexylone hydrochloride

Cat. No.: B2422576

N-Ethyl Hexylone Hydrochloride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Ethyl Hexylone hydrochloride is a synthetic cathinone derivative that has emerged as a
compound of interest within the scientific community. This technical guide provides an in-depth
overview of its chemical and physical properties, detailed experimental protocols for its
synthesis, purification, and analysis, and an exploration of its pharmacological mechanism of
action. All quantitative data is presented in structured tables for ease of comparison, and key
processes are visualized through diagrams generated using the DOT language.

Chemical and Physical Properties

N-Ethyl Hexylone hydrochloride, with the formal name 1-(1,3-benzodioxol-5-yl)-2-
(ethylamino)-1-hexanone, monohydrochloride, is classified as a synthetic cathinone.[1][2] It is
primarily available as an analytical reference standard for research and forensic applications.[2]
The compound is a crystalline solid, typically white to off-white in appearance.[3]

Identification and Structure
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Property

Value

Reference

Formal Name

1-(1,3-benzodioxol-5-yl)-2-
(ethylamino)-1-hexanone,

monohydrochloride

[1]2]

CAS Number

27912-41-0

[2]

Molecular Formula

Ci15H21NO3 « HCI

[1](2]

Formula Weight

299.8 g/mol

[1]2]

SMILES

0=C(C(CCCC)NCC)C1=CC(O
C02)=C2C=C1.Cl

[2]

InChl

InChl=1S/C15H21NO3.ClH/c1-
3-5-6-12(16-4-2)15(17)11-7-8-
13-14(9-11)19-10-18-13;/h7-
9,12,16H,3-6,10H2,1-2H3;1H

[2]

Physical and Chemical Characteristics

Property Value Reference
White to off-white crystalline

Appearance ] [3]
solid

_ _ 192-194°C (with

Melting Point B [1]
decomposition)

Purity >98% [2]

UV Absorbance Maxima

(Amax)

236, 282, 320 nm

[2]

Storage Temperature

-20°C

[2]

Stability

> 5 years (when stored

properly)

[2]

Solubility
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Solvent Solubility Reference
Dimethylformamide (DMF) 2.5 mg/mL [2]
Dimethyl Sulfoxide (DMSO) 14 mg/mL [2]
Ethanol 0.25 mg/mL [2]
Methanol 1 mg/mL [2]

Phosphate-Buffered Saline

3 mg/mL [2]
(PBS), pH 7.2

Experimental Protocols
Synthesis of N-Ethyl Hexylone Hydrochloride

The synthesis of N-Ethyl Hexylone hydrochloride can be achieved through a multi-step
process starting from 1,3-benzodioxole.[1]

Step 1: Friedel-Crafts Acylation This initial step involves the acylation of 1,3-benzodioxole with
hexanoyl chloride in the presence of a Lewis acid catalyst, such as anhydrous aluminum
chloride, to form 1-(1,3-benzodioxol-5-yl)-1-hexanone.[1]

e Reactants: 1,3-benzodioxole, hexanoyl chloride, anhydrous aluminum chloride.
» Solvent: Dichloromethane.

e Procedure:

[¢]

Dissolve 1,3-benzodioxole and hexanoyl chloride in dichloromethane and cool the mixture
to 0-5°C.

[¢]

Slowly add anhydrous aluminum chloride while maintaining the temperature.

[¢]

Stir the reaction mixture at this temperature for several hours.

o

Quench the reaction with ice-water and extract the product with dichloromethane.
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o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

Step 2: a-Bromination The ketone intermediate is then brominated at the alpha position to yield
2-bromo-1-(1,3-benzodioxol-5-yl)-1-hexanone.[1]

e Reactants: 1-(1,3-benzodioxol-5-yl)-1-hexanone, bromine.
e Solvent: Acetic acid.
e Procedure:

Dissolve the ketone in acetic acid.

[¢]

[e]

Slowly add a solution of bromine in acetic acid to the mixture.

o

Stir at room temperature until the reaction is complete (monitored by TLC).

[¢]

Pour the reaction mixture into water and extract the product with a suitable organic

solvent.

[¢]

Wash the organic layer, dry, and concentrate.

Step 3: Ethylamine Substitution The a-bromo ketone is reacted with ethylamine to introduce the
ethylamino group, forming the N-Ethyl Hexylone free base.[1]

e Reactants: 2-bromo-1-(1,3-benzodioxol-5-yl)-1-hexanone, ethylamine.
e Solvent: Tetrahydrofuran (THF).
e Procedure:

Dissolve the bromo-ketone in THF.

[¢]

[¢]

Add an excess of ethylamine to the solution.

Reflux the mixture for several hours until the reaction is complete.

[e]

o

Cool the mixture, filter off any solids, and concentrate the filtrate.
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o Purify the crude product by column chromatography.

Step 4: Hydrochloride Salt Formation The purified free base is converted to its hydrochloride
salt.[1]

o Reactants: N-Ethyl Hexylone free base, hydrochloric acid.
e Solvent: Ethanol.

e Procedure:

[e]

Dissolve the purified free base in ethanol.

o

Slowly add a solution of hydrochloric acid in ethanol.

[¢]

The hydrochloride salt will precipitate out of the solution.

[¢]

Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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